![molecular formula C29H40N2O9 B1239682 [(4E,6Z,8R,9R,10E,12S,13R,14S,16R)-13-hydroxy-8,14,19-trimethoxy-4,10,12,16-tetramethyl-3,20,22-trioxo-2-azabicyclo[16.3.1]docosa-1(21),4,6,10,18-pentaen-9-yl] carbamate](/img/structure/B1239682.png)
[(4E,6Z,8R,9R,10E,12S,13R,14S,16R)-13-hydroxy-8,14,19-trimethoxy-4,10,12,16-tetramethyl-3,20,22-trioxo-2-azabicyclo[16.3.1]docosa-1(21),4,6,10,18-pentaen-9-yl] carbamate
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Overview
Description
Geldanamycin is a benzoquinone antineoplastic antibiotic isolated from the bacterium Streptomyces hygroscopicus. Geldanamycin binds to and inhibits the cytosolic chaperone functions of heat shock protein 90 (HSP90). HSP90 maintains the stability and functional shape of many oncogenic signaling proteins; the inhibition of HSP90 promotes the proteasomal degradation of oncogenic signaling proteins that may be over-expressed or overactive in tumor cells. (NCI04)
Scientific Research Applications
Synthesis and Antitumor Activity
A study by Adams et al. (1990) revealed that a series of carbamate derivatives of hydroxyalkyl anthracyclines, including the specific compound , exhibited significant antitumor activity in leukemia test systems. These derivatives were found to be more efficacious than their parent alcohols and some known anthracyclines like daunorubicin and doxorubicin (Adams et al., 1990).
Maresin Biosynthesis and Identification
Deng et al. (2014) identified a novel pro-resolving product, 13R,14S-dihydroxy-docosahexaenoic acid (13R,14S-diHDHA), produced by human macrophages, which is related to the compound . This product is part of the maresin family of anti-inflammatory and pro-resolving lipid mediators biosynthesized from docosahexaenoic acid (DHA). The study demonstrated the potent anti-inflammatory and pro-resolving actions of this compound (Deng et al., 2014).
Stereoselective Synthesis of Maresin-Like Lipid Mediators
Hong et al. (2019) reported the stereoselective synthesis of maresin-like lipid mediators, which are structurally related to the compound of interest. These synthesized compounds were identical to macrophage-produced counterparts, demonstrating the importance of these compounds in biological systems (Hong et al., 2019).
Structural Reinforcement of a Large Macrocyclic Ligand
Wade et al. (1990) conducted a study on the complex formation of macrocycles with metal ions, which may have implications for the use of similar compounds in coordination chemistry and potentially in drug development (Wade et al., 1990).
Other Related Research
- Mosimann and Vogel (2000) investigated the formation of oxetane by 1,3-migration of benzyloxy groups in certain cations, which can provide insights into the chemical behavior of similar complex compounds (Mosimann & Vogel, 2000).
- Nisar et al. (2010) focused on the stereochemistry and NMR data assignment of cyclopeptide alkaloids, which can aid in understanding the structural aspects of similar complex molecules (Nisar et al., 2010).
Properties
Molecular Formula |
C29H40N2O9 |
---|---|
Molecular Weight |
560.6 g/mol |
IUPAC Name |
[(4E,6Z,8R,9R,10E,12S,13R,14S,16R)-13-hydroxy-8,14,19-trimethoxy-4,10,12,16-tetramethyl-3,20,22-trioxo-2-azabicyclo[16.3.1]docosa-1(21),4,6,10,18-pentaen-9-yl] carbamate |
InChI |
InChI=1S/C29H40N2O9/c1-15-11-19-25(34)20(14-21(32)27(19)39-7)31-28(35)16(2)9-8-10-22(37-5)26(40-29(30)36)18(4)13-17(3)24(33)23(12-15)38-6/h8-10,13-15,17,22-24,26,33H,11-12H2,1-7H3,(H2,30,36)(H,31,35)/b10-8-,16-9+,18-13+/t15-,17+,22-,23+,24-,26-/m1/s1 |
InChI Key |
QTQAWLPCGQOSGP-JSGVWQOWSA-N |
Isomeric SMILES |
C[C@H]1C[C@@H]([C@@H]([C@H](/C=C(/[C@H]([C@@H](/C=C\C=C(\C(=O)NC2=CC(=O)C(=C(C1)C2=O)OC)/C)OC)OC(=O)N)\C)C)O)OC |
SMILES |
CC1CC(C(C(C=C(C(C(C=CC=C(C(=O)NC2=CC(=O)C(=C(C1)C2=O)OC)C)OC)OC(=O)N)C)C)O)OC |
Canonical SMILES |
CC1CC(C(C(C=C(C(C(C=CC=C(C(=O)NC2=CC(=O)C(=C(C1)C2=O)OC)C)OC)OC(=O)N)C)C)O)OC |
Synonyms |
geldanamycin geldanomycin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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